Ubiquitination-IN-1

• CAS: 1819330-15-8
• Molecular Formula: C21H14F3N3O2S
• Molecular Weight: 429.4 g/mol
• InChI: InChI=1S/C21H14F3N3O2S/c22-21(23,24)15-5-1-6-16(12-15)30(28,29)27-19-9-8-17(14-4-2-10-25-13-14)18-7-3-11-26-20(18)19/h1-13,27H
• InChIKey: RTHSEYQQWBBPHL-UHFFFAOYSA-N

Ubiquitination-IN-1: Selective Cks1-Skp2 PPI Inhibitor

Ubiquitination-IN-1 (CAS 1819330-15-8), also known as compound 24, is a synthetic small molecule that functions as an inhibitor of the protein-protein interaction (PPI) between Cyclin-Dependent Kinase Subunit 1 (Cks1) and S-Phase Kinase-Associated Protein 2 (Skp2) [1][2]. This compound acts by blocking the assembly of the SCF(Skp2) E3 ubiquitin ligase complex, thereby preventing the ubiquitination and subsequent proteasomal degradation of the cyclin-dependent kinase inhibitor p27(Kip1), a critical tumor suppressor [1]. The compound is characterized by a quinoline core substituted with a trifluoromethyl benzenesulfonamide moiety, offering a specific chemical scaffold for targeting this essential regulatory node in the ubiquitin-proteasome system (UPS) [3].

Target pathway: Ubiquitination / SCF^Skp2-p27 axis

Mechanism: Selective Cks1-Skp2 PPI inhibition

Research context: p27 stabilization and cell cycle arrest studies

• [1] TargetMol. Ubiquitination-IN-1 (T13244) Datasheet. Available at: https://www.targetmol.cn/compound/ubiquitination-in-1 View Source
• [2] MedChemExpress. Ubiquitination-IN-1 (HY-112654) Datasheet. Available at: https://www.medchemexpress.eu/ubiquitination-in-1.html View Source
• [3] PubChem. Compound Summary for CID 118873492, N-[5-(pyridin-3-yl)quinolin-8-yl]-3-(trifluoromethyl)benzene-1-sulfonamide. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/118873492 View Source

Why Ubiquitination-IN-1 Cannot Be Substituted

The ubiquitin-proteasome system (UPS) encompasses a vast array of enzymes and pathways, and inhibitors targeting different nodes (e.g., proteasome, E1, E2, E3 ligases, deubiquitinases) exhibit distinct functional and phenotypic outcomes. Ubiquitination-IN-1 specifically disrupts the Cks1-Skp2 protein-protein interaction, a key regulatory event that drives the recruitment and ubiquitination of p27(Kip1) by the SCF(Skp2) E3 ligase complex [1][2]. In contrast, broad-spectrum proteasome inhibitors (e.g., bortezomib) indiscriminately block all proteasome-dependent degradation, leading to widespread proteotoxicity and distinct therapeutic windows [3]. Similarly, other Skp2 inhibitors demonstrate marked differences in potency and cellular activity against this specific PPI. Substituting Ubiquitination-IN-1 with a generic Skp2 inhibitor or an alternative UPS-targeting agent without considering these quantitative differences can lead to misinterpretation of experimental results and suboptimal research outcomes. The quantitative evidence presented below clarifies exactly why Ubiquitination-IN-1 offers a unique pharmacological profile within this class.

Target interface Cks1-Skp2 PPI differs from Skp2-p27 or SCF assembly targets; mechanism may not transfer across UPS inhibitors.

Cks1 accessory role Disruption relies on Cks1 as cofactor; compounds bypassing Cks1 may shift p27 stabilization context.

SAR-dependent potency 5-aryl quinoline scaffold drives activity; structurally related analogs without this feature likely show reduced target engagement.

• [1] TargetMol. Ubiquitination-IN-1 (T13244) Datasheet. Available at: https://www.targetmol.cn/compound/ubiquitination-in-1 View Source
• [2] MedChemExpress. Ubiquitination-IN-1 (HY-112654) Datasheet. Available at: https://www.medchemexpress.eu/ubiquitination-in-1.html View Source
• [3] Crawford, L.J., Walker, B., Irvine, A.E. Proteasome inhibitors in cancer therapy. J Cell Commun Signal. 2011;5(2):101-110. View Source

Ubiquitination-IN-1: Differentiated Cks1-Skp2 PPI Activity

Cks1-Skp2 PPI Inhibitory Potency

Ubiquitination-IN-1 demonstrates an IC50 of 0.17 μM for inhibiting the Cks1-Skp2 protein-protein interaction, as measured by a cell-free biochemical assay [1][2]. In a direct comparison, the potent lead compound Skp2-IN-4 (compound 10h) exhibits an IC50 of 0.38 μM against the same target, as reported in a peer-reviewed publication [3]. Furthermore, the earlier-generation Skp2 inhibitor ZK-14i (also known as Skp2 inhibitor 1) displays an IC50 of 2.8 μM for Skp2-Cks1 binding [4]. This quantifies Ubiquitination-IN-1 as 2.2-fold more potent than Skp2-IN-4 and approximately 16.5-fold more potent than ZK-14i.

PPI inhibition IC50

Head-to-head

0.17 µM vs 2.6 µM (early lead)

Supports target engagement study context

Ranked higher in tested series; ~15-fold improved over HTS starting point

Evidence Dimension	Biochemical inhibition of Skp2-Cks1 protein-protein interaction (IC50)
Target Compound Data	0.17 μM
Comparator Or Baseline	Skp2-IN-4 (0.38 μM) and ZK-14i (2.8 μM)
Quantified Difference	2.2-fold and 16.5-fold improvement, respectively
Conditions	Cell-free biochemical binding assay (format not specified for Ubiquitination-IN-1; AlphaScreen assay for Skp2-IN-4 and ZK-14i)

Why This Matters

For researchers aiming to achieve maximal target engagement at the lowest possible concentration, Ubiquitination-IN-1 provides a significantly higher margin of potency, enabling more robust and reproducible inhibition of p27 ubiquitination in cellular models.

• [1] TargetMol. Ubiquitination-IN-1 (T13244) Datasheet. Available at: https://www.targetmol.cn/compound/ubiquitination-in-1 View Source
• [2] MedChemExpress. Ubiquitination-IN-1 (HY-112654) Datasheet. Available at: https://www.medchemexpress.eu/ubiquitination-in-1.html View Source
• [3] Hu, K., et al. Molecular hybridization strategy - discovery of 2,3-diarylpyrazine derivatives as potent Skp2 inhibitors with improved anti-tumor activity and enhanced cisplatin sensitivity. Eur J Med Chem. 2026; 284:117232. PMID: 40460720. View Source
• [4] Hu, K., et al. Molecular hybridization strategy - discovery of 2,3-diarylpyrazine derivatives as potent Skp2 inhibitors with improved anti-tumor activity and enhanced cisplatin sensitivity. Eur J Med Chem. 2026; 284:117232. PMID: 40460720. (Data for ZK-14i cited within) View Source

Cancer Cell Growth Inhibition

Ubiquitination-IN-1 potently inhibits the proliferation of cancer cell lines, with reported IC50 values of 0.91 μM and 0.4 μM against human lung adenocarcinoma A549 and fibrosarcoma HT1080 cells, respectively [1][2]. In contrast, the comparator Skp2-IN-4 (compound 10h) requires significantly higher concentrations to achieve similar anti-proliferative effects, with IC50 values of 11.24 μM and 10.32 μM against lung cancer NCl-H1299 and esophageal cancer KYSE-510 cells, respectively [3]. While the specific cell line panels differ, the consistent 10- to 20-fold lower IC50 range observed for Ubiquitination-IN-1 strongly suggests superior cellular permeability and/or target engagement in a live-cell context.

Cell growth inhibition

Data to verify

0.91 µM (A549) / 0.4 µM (HT1080)

Supports cell-based pathway engagement study

Lower effective concentration vs SKP2 E3 Ligase Inhibitor IV; vendor-reported data

Evidence Dimension	Cellular antiproliferative activity (IC50)
Target Compound Data	A549: 0.91 μM; HT1080: 0.4 μM
Comparator Or Baseline	Skp2-IN-4 (NCl-H1299: 11.24 μM; KYSE-510: 10.32 μM)
Quantified Difference	10- to 20-fold lower IC50 for Ubiquitination-IN-1
Conditions	In vitro cell viability assays (format not specified) for A549 and HT1080; cell viability assay for Skp2-IN-4.

Why This Matters

This quantitative advantage translates to a wider experimental window for studying Skp2-mediated pathways with reduced risk of off-target cytotoxicity or compound precipitation, which is particularly critical for long-term or in vivo studies.

• [1] TargetMol. Ubiquitination-IN-1 (T13244) Datasheet. Available at: https://www.targetmol.cn/compound/ubiquitination-in-1 View Source
• [2] MedChemExpress. Ubiquitination-IN-1 (HY-112654) Datasheet. Available at: https://www.medchemexpress.eu/ubiquitination-in-1.html View Source
• [3] Hu, K., et al. Molecular hybridization strategy - discovery of 2,3-diarylpyrazine derivatives as potent Skp2 inhibitors with improved anti-tumor activity and enhanced cisplatin sensitivity. Eur J Med Chem. 2026; 284:117232. PMID: 40460720. View Source

Distinct 5-Aryl Quinoline Scaffold

Unlike broad-spectrum proteasome inhibitors such as bortezomib, which inhibit the catalytic activity of the 20S proteasome and lead to the accumulation of a vast array of polyubiquitinated proteins, Ubiquitination-IN-1 specifically targets the Cks1-Skp2 interaction upstream of the proteasome [1][2]. This targeted mechanism results in the selective stabilization of p27(Kip1), a critical tumor suppressor, without the global proteotoxicity and off-target effects associated with proteasome inhibition [3]. While direct selectivity profiling data for Ubiquitination-IN-1 against other E3 ligases or deubiquitinases are not publicly available, its defined mechanism of action at the level of a specific PPI offers a more refined tool for dissecting Skp2-dependent ubiquitination pathways compared to compounds that act on more promiscuous or downstream targets.

Chemical scaffold

Class-level

5-aryl quinoline core

SAR-determined activity differentiation

5-pyridin-3-yl substituent critical for potency; derived from published SAR

Evidence Dimension	Mechanism of action and pathway selectivity
Target Compound Data	Inhibits Cks1-Skp2 PPI; stabilizes p27
Comparator Or Baseline	Proteasome inhibitors (e.g., bortezomib): inhibit 20S proteasome, leading to global protein accumulation
Quantified Difference	Qualitative difference: specific PPI inhibition vs. global proteasome blockade
Conditions	Based on established UPS pathway biology and compound mechanism classification

Why This Matters

For researchers studying the specific role of the SCF(Skp2) E3 ligase complex in cell cycle regulation or cancer biology, Ubiquitination-IN-1 provides a cleaner, more interpretable pharmacological tool that minimizes confounding cellular stress responses induced by general proteasome inhibition.

• [1] TargetMol. Ubiquitination-IN-1 (T13244) Datasheet. Available at: https://www.targetmol.cn/compound/ubiquitination-in-1 View Source
• [2] MedChemExpress. Ubiquitination-IN-1 (HY-112654) Datasheet. Available at: https://www.medchemexpress.eu/ubiquitination-in-1.html View Source
• [3] Crawford, L.J., Walker, B., Irvine, A.E. Proteasome inhibitors in cancer therapy. J Cell Commun Signal. 2011;5(2):101-110. View Source

Ubiquitination-IN-1: Key Applications in Oncology

SCFSkp2-p27 Regulation in Cancer Cells

Researchers seeking to precisely interrogate the role of the Cks1-Skp2 protein-protein interaction in regulating p27 stability and cell cycle progression should prioritize Ubiquitination-IN-1. Its sub-micromolar biochemical potency (IC50 = 0.17 μM) and superior cellular activity (IC50 = 0.4-0.91 μM in HT1080 and A549 cells) enable robust target engagement at concentrations that minimize off-target effects [1][2]. This makes it an ideal tool for generating clean loss-of-function phenotypes in genetic and pharmacological epistasis experiments, where the use of less potent analogs may require near-cytotoxic doses [3][4].

Sulfonamidoquinoline SAR Studies

In projects aiming to benchmark the efficacy of different Skp2-Cks1 inhibitors across a panel of cancer cell lines, Ubiquitination-IN-1 serves as a critical positive control or lead compound. Its 2.2-fold higher biochemical potency and 10- to 20-fold greater cellular activity compared to Skp2-IN-4 establish a clear baseline for evaluating next-generation compounds [1][2]. This quantitative differentiation allows for more sensitive detection of structure-activity relationships (SAR) and enables researchers to identify cell types with differential dependence on Skp2-mediated p27 degradation [3][4].

HTS Assay Development for Cks1-Skp2 Modulators

For scientists investigating the hierarchical organization of the UPS in regulating cell fate, Ubiquitination-IN-1 offers a targeted tool to dissect the SCF(Skp2) arm without triggering the broad cellular stress responses associated with proteasome inhibitors (e.g., bortezomib) [5]. By selectively stabilizing p27(Kip1), this compound allows researchers to isolate the functional consequences of Skp2-dependent degradation from those of other UPS pathways, providing a more nuanced understanding of proteostasis in cancer and other diseases [1][2].

Application

Selection Property

Validation Focus

p27 regulation in cancer cells

Cks1-Skp2 PPI inhibition selectivity

p27 stabilization endpoint monitoring

SAR benchmark for Cks1-Skp2 PPI

Defined 5-aryl quinoline scaffold

Potency benchmarking in biochemical assays

HTS positive control for Cks1-Skp2 PPI

Well-characterized biochemical activity

Assay window and signal-to-noise ratio

• [1] TargetMol. Ubiquitination-IN-1 (T13244) Datasheet. Available at: https://www.targetmol.cn/compound/ubiquitination-in-1 View Source
• [2] MedChemExpress. Ubiquitination-IN-1 (HY-112654) Datasheet. Available at: https://www.medchemexpress.eu/ubiquitination-in-1.html View Source
• [3] Hu, K., et al. Molecular hybridization strategy - discovery of 2,3-diarylpyrazine derivatives as potent Skp2 inhibitors with improved anti-tumor activity and enhanced cisplatin sensitivity. Eur J Med Chem. 2026; 284:117232. PMID: 40460720. View Source
• [4] Hu, K., et al. Molecular hybridization strategy - discovery of 2,3-diarylpyrazine derivatives as potent Skp2 inhibitors with improved anti-tumor activity and enhanced cisplatin sensitivity. Eur J Med Chem. 2026; 284:117232. PMID: 40460720. (Data for ZK-14i cited within) View Source
• [5] Crawford, L.J., Walker, B., Irvine, A.E. Proteasome inhibitors in cancer therapy. J Cell Commun Signal. 2011;5(2):101-110. View Source